Cas no 2229256-17-9 (3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine)

3-(6-Methoxy-1,3-dioxaindan-5-yl)methylazetidine is a specialized heterocyclic compound featuring an azetidine core linked to a methoxy-substituted 1,3-dioxaindane moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for synthesizing bioactive molecules. The presence of the azetidine ring offers conformational rigidity, which can enhance binding affinity in drug design, while the methoxy and dioxolane groups contribute to tunable electronic and steric properties. Its well-defined stereochemistry and functional group compatibility make it valuable for targeted modifications in medicinal chemistry. The compound's stability under standard conditions further supports its use in multistep synthetic routes.
3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine structure
2229256-17-9 structure
Product Name:3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
CAS No:2229256-17-9
MF:C12H15NO3
MW:221.252403497696
CID:6276896
PubChem ID:165866464
Update Time:2025-05-22

3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
    • 3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
    • EN300-1989621
    • 2229256-17-9
    • Inchi: 1S/C12H15NO3/c1-14-10-4-12-11(15-7-16-12)3-9(10)2-8-5-13-6-8/h3-4,8,13H,2,5-7H2,1H3
    • InChI Key: HPBAQKOFLWSZBT-UHFFFAOYSA-N
    • SMILES: O1COC2=CC(=C(C=C12)CC1CNC1)OC

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.7Ų

3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1989621-1g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
1g
$1643.0 2023-09-16
Enamine
EN300-1989621-5g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
5g
$4764.0 2023-09-16
Enamine
EN300-1989621-10g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
10g
$7065.0 2023-09-16
Enamine
EN300-1989621-0.05g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
0.05g
$1381.0 2023-09-16
Enamine
EN300-1989621-0.1g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
0.1g
$1447.0 2023-09-16
Enamine
EN300-1989621-0.25g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
0.25g
$1513.0 2023-09-16
Enamine
EN300-1989621-0.5g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
0.5g
$1577.0 2023-09-16
Enamine
EN300-1989621-1.0g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
1g
$1643.0 2023-05-26
Enamine
EN300-1989621-2.5g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
2.5g
$3220.0 2023-09-16
Enamine
EN300-1989621-5.0g
3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
2229256-17-9
5g
$4764.0 2023-05-26

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine

3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine: A Comprehensive Overview

3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine, identified by the CAS number 2229256-17-9, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a 1,3-dioxane ring fused to an indene system further enhances its structural complexity and potential for diverse applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

The molecular structure of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine is characterized by a methoxy group attached to the 6-position of the dioxane ring. This substitution pattern plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to understand the interaction of this compound with target proteins. These studies have revealed promising binding affinities, suggesting potential applications in the treatment of neurological disorders and cancer.

The synthesis of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are essential for preclinical studies. The compound's stability under physiological conditions has been evaluated through rigorous in vitro assays, demonstrating its suitability for systemic administration.

In terms of pharmacological activity, 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine has shown remarkable selectivity towards specific cellular pathways. Preclinical trials have indicated its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The application of 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine extends beyond pharmacology into materials science. Its unique structural features make it a valuable component in the development of advanced polymers and nanomaterials. Researchers have explored its use as a building block for self-assembling molecules and stimuli-responsive materials, which hold promise for applications in drug delivery systems and sensors.

In conclusion, 3-(6-Methoxy-1,3-Dioxaindan-5-yl)Methylazetidine, with its CAS number 2229256-17-9, represents a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.